Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-68-7x300.png)
113458-68-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-68-7
Molecular Formula:C14H17N7O3
Molecular Weight:331.32988
CID:200003
PubChem ID:3087152
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- DTXSID30921072
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
- BRN 5630891
- 113458-68-7
- 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
-
- InChIKey: FHAXAASBWISUEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
- SMILES: NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 331.13951
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 331.139
- Heavy Atom Count: 24
- Complexity: 636
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
- Refractive Index: 1.786
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Density: 1.68
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Ziwei Xu,Xiuxia Li,Boris I. Yakobson Nanoscale, 2013,5, 6736-6741
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Philip M. Stanley,Karina Hemmer,Markus Hegelmann,Annika Schulz,Mihyun Park,Martin Elsner,Mirza Cokoja,Julien Warnan Chem. Sci., 2022,13, 12164-12174
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Yun Song,Ziliang Chen,Yanmei Li,Qinchao Wang,Fang Fang,Yong-Ning Zhou,Linfeng Hu,Dalin Sun J. Mater. Chem. A, 2017,5, 9022-9031
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Zhengqin Liu,Mingjie Li,Xiaochen Wu,Jun You,Chaoxu Li J. Mater. Chem. B, 2017,5, 9502-9506
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Yuchen Liu,Xiangdong Zhu,Feng Qian,Shicheng Zhang,Jianmin Chen RSC Adv., 2014,4, 63620-63626
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Zhenxing Liu,Qi Wang,Wanshan Qiu,Yanting Lyu,Zhirong Zhu,Xiaolei Zhao,Wei-Hong Zhu Chem. Sci., 2022,13, 3599-3608
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Orazio Vittorio,Emanuela Jacchetti,Simone Pacini,Marco Cecchini Integr. Biol., 2013,5, 291-299
113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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